methyl 3-(5-{(Z)-[1-(3-chlorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl}furan-2-yl)benzoate
methyl 3-(5-{(Z)-[1-(3-chlorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl}furan-2-yl)benzoate
Brand Name:
Vulcanchem
CAS No.:
5993-76-0
VCID:
VC21318697
InChI:
InChI=1S/C22H15ClN2O5/c1-29-22(28)14-5-2-4-13(10-14)19-9-8-17(30-19)12-18-20(26)24-25(21(18)27)16-7-3-6-15(23)11-16/h2-12H,1H3,(H,24,26)/b18-12-
SMILES:
COC(=O)C1=CC=CC(=C1)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC(=CC=C4)Cl
Molecular Formula:
C22H15ClN2O5
Molecular Weight:
422.8 g/mol
methyl 3-(5-{(Z)-[1-(3-chlorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl}furan-2-yl)benzoate
CAS No.: 5993-76-0
Cat. No.: VC21318697
Molecular Formula: C22H15ClN2O5
Molecular Weight: 422.8 g/mol
* For research use only. Not for human or veterinary use.
![methyl 3-(5-{(Z)-[1-(3-chlorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl}furan-2-yl)benzoate - 5993-76-0](/images/no_structure.jpg)
Specification
| CAS No. | 5993-76-0 |
|---|---|
| Molecular Formula | C22H15ClN2O5 |
| Molecular Weight | 422.8 g/mol |
| IUPAC Name | methyl 3-[5-[(Z)-[1-(3-chlorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl]furan-2-yl]benzoate |
| Standard InChI | InChI=1S/C22H15ClN2O5/c1-29-22(28)14-5-2-4-13(10-14)19-9-8-17(30-19)12-18-20(26)24-25(21(18)27)16-7-3-6-15(23)11-16/h2-12H,1H3,(H,24,26)/b18-12- |
| Standard InChI Key | SBBLBDRUBMCTHP-PDGQHHTCSA-N |
| Isomeric SMILES | COC(=O)C1=CC=CC(=C1)C2=CC=C(O2)/C=C\3/C(=O)NN(C3=O)C4=CC(=CC=C4)Cl |
| SMILES | COC(=O)C1=CC=CC(=C1)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC(=CC=C4)Cl |
| Canonical SMILES | COC(=O)C1=CC=CC(=C1)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC(=CC=C4)Cl |
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